Cas no 93803-45-3 (Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI))

Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI) structure
93803-45-3 structure
Product Name:Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI)
CAS No:93803-45-3
MF:C16H30O4S
MW:318.472004413605
CID:811386
PubChem ID:3022402
Update Time:2025-04-19

Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,[(2-butoxy-2-oxoethyl)thio]-, 2-ethylhexyl ester (9CI)
    • 2-ethylhexyl [(2-butoxy-2-oxoethyl)thio]acetate
    • butyl 2-[2-(2-ethylhexoxy)-2-oxoethyl]sulfanylacetate
    • NS00064080
    • DTXSID10917892
    • EINECS 298-316-9
    • 93803-45-3
    • 2-Ethylhexyl[(2-butoxy-2-oxoethyl)thio]acetate
    • 2-Ethylhexyl ((2-butoxy-2-oxoethyl)thio)acetate
    • Butyl 2-ethylhexyl 2,2'-sulfanediyldiacetate
    • Inchi: 1S/C16H30O4S/c1-4-7-9-14(6-3)11-20-16(18)13-21-12-15(17)19-10-8-5-2/h14H,4-13H2,1-3H3
    • InChI Key: ICKUQBKYPDFCFJ-UHFFFAOYSA-N
    • SMILES: S(CC(=O)OCCCC)CC(=O)OCC(CC)CCCC

Computed Properties

  • Exact Mass: 318.18648
  • Monoisotopic Mass: 318.18648
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 15
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.9
  • XLogP3: 5.1

Experimental Properties

  • Density: 1.014
  • Boiling Point: 386.2°Cat760mmHg
  • Flash Point: 169.1°C
  • Refractive Index: 1.47

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